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Compound of Interest

Compound Name: P-88-8991
CAS No.: 133454-55-4
Cat. No.: B1671728

Get Quote

\ J

Compound ldentity:

Code Name: P-88-8991 (P-88)[1][2]

¢ Chemical Name: 1-[4-[3-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]propoxy]-3-
methoxyphenyl]ethanol[1][2][3]

o CAS Number: 133454-55-4[1]
e Molecular Formula: C24H20FN204[1][4]
e Molecular Weight: 428.50 g/mol [1]

Mechanistic Causality: P-88 is generated via the carbonyl reduction of iloperidone.[1] Unlike
many metabolites that are merely clearance products, P-88 retains significant pharmacological
activity.[1] It exhibits high affinity for 5-HT2A (serotonin) and ai-adrenergic receptors,
contributing to the parent drug's clinical profile but with a distinct blood-brain barrier penetration
profile compared to the P-95 (carboxyl) metabolite.[1]

Synthesis Strategy: The most robust route for research-grade synthesis is the direct
chemoselective reduction of iloperidone. This approach is superior to de novo convergent
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synthesis because it utilizes the commercially available or easily synthesized parent drug,
ensuring the complex benzisoxazole-piperidine scaffold remains intact.[1]

Part 2: Experimental Protocol
Workflow Visualization

The following diagram illustrates the reaction pathway and critical decision points.

lloperidone 0-5°C, 2h > Reduction Step Acetone/HCI > Acidic Quench Extraction & Cryst. > P-88-8991
(Starting Material) (NaBH4 / MeOH) (pH Adjustment) (Racemic Alcohol)

Click to download full resolution via product page

Caption: Synthesis pathway for P-88-8991 via chemoselective carbonyl reduction of
iloperidone.

Step-by-Step Synthesis Protocol

Safety Precaution: P-88-8991 is a potent bioactive agent.[1] Handle in a fume hood with full
PPE.[1] It is a potential QT-interval prolonger; avoid accidental ingestion or inhalation.[1]

1. Reagents & Materials:

o Substrate: lloperidone (1.0 eq)[1]

e Reductant: Sodium Borohydride (NaBHa) (1.5 eq)[1]

e Solvent: Anhydrous Methanol (MeOH) (10-15 volumes)
e Quench: Acetone & 1N HCI

o Extraction: Dichloromethane (DCM)[1]

2. Reaction Procedure:

e Dissolution: Charge a round-bottom flask with lloperidone (4.26 g, 10 mmol) and Methanol
(50 mL). Stir until a clear suspension/solution is obtained.
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e Cooling: Cool the mixture to 0-5°C using an ice bath. Rationale: Low temperature minimizes
over-reduction or side reactions with the benzisoxazole ring.

o Addition: Slowly add NaBHa4 (0.57 g, 15 mmol) portion-wise over 20 minutes. Caution:
Hydrogen gas evolution will occur.[1] Ensure venting.

e Monitoring: Stir at 0-5°C for 1 hour, then allow to warm to room temperature (20-25°C) for 1
additional hour. Monitor by TLC (System: DCM/MeOH 95:5) or HPLC.[1] The ketone spot
(lloperidone) should disappear, replaced by a slightly more polar alcohol spot (P-88).[1]

e Quenching: Once conversion is >98%, add Acetone (5 mL) to destroy excess hydride. Stir
for 15 minutes.

o Workup: Evaporate the methanol under reduced pressure. Resuspend the residue in Water
(50 mL) and extract with DCM (3 x 50 mL).

o Washing: Wash combined organic layers with Brine (50 mL), dry over anhydrous NazSOa,
and filter.

o Concentration: Concentrate the filtrate to yield a crude white to off-white solid.

3. Purification & Isolation:

e Recrystallization: The crude solid can often be recrystallized from Ethanol/Hexane or
Isopropanol.[1]

o Chromatography (Alternative): If impurities persist, purify via flash column chromatography
using a gradient of 0-5% Methanol in Dichloromethane.[1]

 Yield: Expected yield is 85-95%.[1]

4. Enantiomeric Separation (Optional): Since P-88 contains a chiral center, the above method
yields a racemate.[1]

o To isolate the bioactive (S)-P-88, use Chiral HPLC (Column: Chiralpak AD-H; Eluent:
Hexane/IPA/DEA).[1]

o Note: The (S)-enantiomer is the predominant human metabolite [1].[1]
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Part 3: Analytical Validation (Self-Validating System)

To ensure the integrity of the synthesized compound, compare your data against these
standard parameters.

Table 1: Physicochemical Characterization Data

Parameter Specification Diagnostic Signal
Appearance White to off-white powder Visual inspection

Melting Point 118-122°C (Racemate) DSC or Capillary

MS (ESI+) [M+H]* = 429.2 m/z Parent peak confirmation

Key differentiator:
Disappearance of ketone

1H NMR (DMSO-de) 6 ~4.6 ppm (m, 1H, CH-OH) _ _
signal; appearance of methine
multiplet.[1]
N Soluble in DMSO, DCM, o
Solubility Poor solubility in water

MeOH

Mechanism of Action Diagram: Understanding the downstream utility of P-88 requires mapping
its receptor profile.[1]
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Caption: Receptor binding profile of P-88-8991. High affinity for 5-HT2A and Alpha-1
contributes to antipsychotic efficacy and side effect profile (orthostasis).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.droracle.ai/articles/153350/what-is-the-recommended-dosage-and-treatment-protocol-for
https://www.benchchem.com/product/b1671728/docs#part-1-technical-overview-strategic-synthesis
https://www.benchchem.com/product/b1671728/docs#part-1-technical-overview-strategic-synthesis
https://www.benchchem.com/product/b1671728/docs#part-1-technical-overview-strategic-synthesis
https://www.benchchem.com/product/b1671728/docs#part-1-technical-overview-strategic-synthesis
https://www.benchchem.com/product/b1671728?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671728?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

